Cas no 2229166-87-2 (1-(4-bromo-2-methylphenyl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(4-bromo-2-methylphenyl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2229166-87-2
• MF: C₁₁H₁₂BrF₂N
• MW: 276.120489120483
• CID: 6129359
• PubChem ID: 165795681
• Update Time: 2025-05-20

1-(4-bromo-2-methylphenyl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-methylphenyl)-3,3-difluorocyclobutan-1-amine
• EN300-1954017
• 2229166-87-2

• Inchi： 1S/C11H12BrF2N/c1-7-4-8(12)2-3-9(7)10(15)5-11(13,14)6-10/h2-4H,5-6,15H2,1H3
• InChI Key： SDRNWCZDNNIZJU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C1(CC(C1)(F)F)N

Computed Properties

• Exact Mass: 275.01212g/mol
• Monoisotopic Mass: 275.01212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-bromo-2-methylphenyl)-3,3-difluorocyclobutan-1-amine

Comprehensive Overview of 1-(4-bromo-2-methylphenyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2229166-87-2)

The compound 1-(4-bromo-2-methylphenyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2229166-87-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclobutane moiety and the bromo-methylphenyl group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

One of the key reasons for the growing interest in 1-(4-bromo-2-methylphenyl)-3,3-difluorocyclobutan-1-amine is its role in addressing modern challenges in medicinal chemistry. For instance, the incorporation of fluorine atoms into organic molecules is a hot topic due to their ability to enhance metabolic stability and bioavailability. This aligns with current trends in AI-driven drug design, where computational tools are used to predict the optimal placement of fluorine atoms for improved drug performance. The compound’s CAS No. 2229166-87-2 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-impact research.

From a synthetic perspective, 1-(4-bromo-2-methylphenyl)-3,3-difluorocyclobutan-1-amine offers versatility. Its bromo substituent serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in fragment-based drug discovery. Additionally, the difluorocyclobutane ring is a sought-after motif in agrochemicals, as it can impart resistance to enzymatic degradation. This dual applicability makes the compound a focal point for both pharmaceutical and agricultural innovators.

Environmental and sustainability considerations are also driving interest in CAS No. 2229166-87-2. With the rise of green chemistry initiatives, researchers are exploring eco-friendly synthetic routes for this compound. Questions like “How to synthesize 1-(4-bromo-2-methylphenyl)-3,3-difluorocyclobutan-1-amine sustainably?” or “What are the alternatives to hazardous reagents in its production?” are trending in scientific forums. These discussions highlight the compound’s alignment with global efforts to reduce the environmental footprint of chemical manufacturing.

In summary, 1-(4-bromo-2-methylphenyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2229166-87-2) is a compound of immense scientific and industrial value. Its structural complexity, combined with its applicability in cutting-edge research areas like fluorinated drug development and sustainable synthesis, ensures its continued prominence in the chemical landscape. As advancements in AI-aided molecular design and green chemistry progress, this compound is poised to play a pivotal role in shaping the future of bioactive molecule discovery.